N-{2-[1-(1-naphthylmethyl)-1,2,5,6-tetrahydropyridin-3-yl]ethyl}acetamide

• IUPAC Name: N-[2-[1-(naphthalen-1-ylmethyl)-3,6-dihydro-2H-pyridin-5-yl]ethyl]acetamide
• InChI: InChI=1S/C20H24N2O/c1-16(23)21-12-11-17-6-5-13-22(14-17)15-19-9-4-8-18-7-2-3-10-20(18)19/h2-4,6-10H,5,11-15H2,1H3,(H,21,23)
• InChI Key: JXSLWQLDHOHKIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC1=CCCN(C1)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

N-{2-[1-(1-naphthylmethyl)-1,2,5,6-tetrahydropyridin-3-yl]ethyl}acetamide, also known as NTRX-07, is a novel small molecule that has shown potential in treating various neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of N-{2-[1-(1-naphthylmethyl)-1,2,5,6-tetrahydropyridin-3-yl]ethyl}acetamide is not fully understood. However, it is believed to work by modulating the activity of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in regulating synaptic plasticity and neuronal excitability. This compound has been shown to selectively target the NR2B subunit of the NMDA receptor, which is involved in the development of chronic pain, anxiety, and depression.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including reducing the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. It also increases the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{2-[1-(1-naphthylmethyl)-1,2,5,6-tetrahydropyridin-3-yl]ethyl}acetamide is its high selectivity for the NR2B subunit of the NMDA receptor, which reduces the risk of side effects associated with non-selective NMDA receptor antagonists. However, one of the limitations is that it has poor solubility in water, which can make it difficult to administer in lab experiments.

Future Directions

There are several future directions for the research and development of N-{2-[1-(1-naphthylmethyl)-1,2,5,6-tetrahydropyridin-3-yl]ethyl}acetamide. One direction is to further investigate its potential in treating other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder. Another direction is to improve its solubility and bioavailability, which could increase its effectiveness in clinical settings. Additionally, more studies are needed to understand the long-term effects of this compound and its potential for drug interactions.
Conclusion
This compound, or this compound, is a promising small molecule with potential in treating various neurological and psychiatric disorders. Its selective targeting of the NR2B subunit of the NMDA receptor and its effects on the HPA axis and BDNF levels make it a promising candidate for further research and development. However, more studies are needed to fully understand its mechanism of action and potential for clinical use.

Scientific Research Applications

N-{2-[1-(1-naphthylmethyl)-1,2,5,6-tetrahydropyridin-3-yl]ethyl}acetamide has been extensively studied for its potential in treating various neurological and psychiatric disorders, including depression, anxiety, post-traumatic stress disorder (PTSD), and neuropathic pain. In preclinical studies, this compound has been shown to have antidepressant, anxiolytic, and analgesic effects.